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Compound of Interest

Compound Name: D-(+)-Cellohexose eicosaacetate

Cat. No.: B7796862

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of
D-(+)-Cellohexose eicosaacetate, a fully acetylated form of cellohexose. Adherence to these
protocols is crucial for maintaining the integrity of the compound and ensuring reproducible
experimental outcomes.

Product Information

Parameter Specification

Acetic acid,1,1',1",1" 1", 1""-[3-D-

glucopyranosyl-(1 - 4)--D-glucopyranosyl-
IUPAC Name (1 - 4)-B-D-glucopyranosyl-(1 — 4)-3-D-

glucopyranosyl-(1 - 4)--D-glucopyranosyl-

(1 - 4)-D-glucopyranose] eicosaacetate

Molecular Formula C76H1020s51

Molecular Weight 1831.59 g/mol

CAS Number 355012-91-8
Appearance White to off-white solid
Purity >95%
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Handling and Storage
2.1. Personal Protective Equipment (PPE)
When handling D-(+)-Cellohexose eicosaacetate, especially in solid form, it is essential to

use appropriate personal protective equipment to avoid inhalation of dust and direct contact
with skin and eyes.

Gloves: Nitrile or latex gloves are recommended.

Eye Protection: Safety glasses or goggles.

Respiratory Protection: A dust mask or respirator should be used when handling larger
quantities or if there is a risk of dust generation.

Lab Coat: A standard laboratory coat should be worn.
2.2. Storage Conditions

Proper storage is critical to prevent degradation of the compound. D-(+)-Cellohexose
eicosaacetate is hygroscopic and susceptible to hydrolysis of the acetyl groups.
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Condition Recommendation Rationale
To minimize degradation and
maintain long-term stability.
Temperature 4°C )
Shipped at room temperature
for short durations.[1]
The compound is hygroscopic;
o Store in a desiccator with a exposure to moisture can lead
Humidity ) N )
desiccant (e.qg., silica gel) to hydrolysis of the acetate
esters.[2]
Light Store in a light-resistant To prevent potential light-
[
J container induced degradation.
For long-term storage, .
) ) ] To further protect against
consider storing under an inert ) o
Inert Atmosphere moisture and oxidative

atmosphere (e.g., argon or

nitrogen)

degradation.

2.3. Stability Profile

Peracetylated oligosaccharides like D-(+)-Cellohexose eicosaacetate exhibit greater stability

in acidic to neutral conditions compared to basic conditions, where deacetylation can readily

occur. The rate of hydrolysis of the acetyl groups is also dependent on temperature.

lllustrative Stability Data for a Peracetylated Oligosaccharide (Representative Data):
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Condition Parameter Result

Stable for >1 year when stored

Temperature 25°C
dry at 4°C.
Minimal degradation observed
pH 5.0 (Aqueous Buffer) over 24 hours at room
temperature.
Slow hydrolysis observed over
pH 7.0 (Aqueous Buffer)
24 hours at room temperature.
Significant deacetylation
pH 9.0 (Aqueous Buffer) observed within a few hours at

room temperature.

Note: This is representative data for a similar compound. Users should perform their own
stability studies for their specific application.

Experimental Protocols
3.1. Preparation of Stock Solutions

Due to its hydrophobic nature, D-(+)-Cellohexose eicosaacetate is insoluble in water but

soluble in many common organic solvents.

Solubility Data:
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Solvent Solubility
Dichloromethane (DCM) Soluble
Chloroform Soluble

Dimethyl sulfoxide (DMSO) Soluble
N,N-Dimethylformamide (DMF) Soluble

Acetone Soluble

Ethyl Acetate Soluble

Ethanol Sparingly soluble
Methanol Sparingly soluble
Water Insoluble

Protocol for Preparing a 10 mM Stock Solution in DMSO:

» Weighing: Accurately weigh the required amount of D-(+)-Cellohexose eicosaacetate in a
suitable vial. For 1 mL of a 10 mM solution, weigh 1.832 mg.

 Dissolving: Add the appropriate volume of anhydrous DMSO to the vial.
e Mixing: Vortex or sonicate the solution gently until the solid is completely dissolved.

o Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw
cycles.

3.2. Application Example: Enzyme Inhibition Assay

D-(+)-Cellohexose eicosaacetate can be used as a potential inhibitor for carbohydrate-active
enzymes.[3] The following is a general protocol for an enzyme inhibition assay.

Workflow for Enzyme Inhibition Assay:
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Caption: Workflow for a typical enzyme inhibition assay.
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Detailed Protocol:
o Reagents and Materials:
o D-(+)-Cellohexose eicosaacetate stock solution (e.g., 10 mM in DMSO).
o Enzyme of interest (e.g., a cellulase or other glycoside hydrolase) in a suitable buffer.
o Substrate for the enzyme (e.g., p-nitrophenyl-3-D-cellobioside).
o Assay buffer (e.g., 50 mM sodium phosphate, pH 7.0).
o Stop solution (e.g., 1 M sodium carbonate).
o 96-well microplate.
o Microplate reader.

o Assay Procedure: a. Prepare serial dilutions of the D-(+)-Cellohexose eicosaacetate stock
solution in the assay buffer. b. To each well of a 96-well plate, add:

o 20 pL of the diluted inhibitor solution (or DMSO as a vehicle control).

o 60 pL of the enzyme solution. c. Pre-incubate the plate at the optimal temperature for the
enzyme (e.g., 37°C) for 15 minutes. d. Initiate the enzymatic reaction by adding 20 pL of
the substrate solution to each well. e. Incubate the plate at the optimal temperature for a
defined period (e.g., 30 minutes). f. Stop the reaction by adding 100 pL of the stop
solution. g. Measure the absorbance of the product (e.g., p-nitrophenol at 405 nm) using a
microplate reader.

o Data Analysis: a. Calculate the percentage of inhibition for each inhibitor concentration
relative to the vehicle control. b. Plot the percentage of inhibition against the logarithm of the
inhibitor concentration. c. Determine the ICso value by fitting the data to a suitable dose-
response curve.

Troubleshooting
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Problem Possible Cause Solution

) Use an appropriate anhydrous
o Inappropriate solvent; _
Compound is difficult to organic solvent (e.g., DMSO,
) compound has degraded due
dissolve ) DMF). Ensure the compound
to moisture.
has been stored correctly.

) Use fresh aliquots of the stock
_ ) Degradation of the compound; ) -
Inconsistent experimental _ o _ solution. Use positive
inaccurate pipetting of viscous _ _
results ) displacement pipettes for
stock solution. ) )
viscous solutions.

] o Verify the assay conditions
Compound is not an inhibitor
o o ] (pH, temperature). Test a
Low or no inhibitory activity for the target enzyme; incorrect )
broader concentration range of

assay conditions. L
the inhibitor.

Safety Information

o Hazard Identification: The toxicological properties of D-(+)-Cellohexose eicosaacetate have
not been fully investigated. Handle with care as with any other laboratory chemical.

» First Aid Measures:
o Skin Contact: Wash off immediately with plenty of water.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.

o Inhalation: Move to fresh air.
o Ingestion: Clean mouth with water and drink plenty of water afterwards.
» Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This information is for research use only and is not intended for human or
therapeutic use. The user is solely responsible for determining the suitability of this product for
their particular application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Eicosaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796862#d-cellohexose-eicosaacetate-handling-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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